molecular formula C₃₇H₆₃D₅O₅ B1156381 1-Linoleoyl-3-palmitoyl-rac-glycerol-d5

1-Linoleoyl-3-palmitoyl-rac-glycerol-d5

Cat. No.: B1156381
M. Wt: 597.96
Attention: For research use only. Not for human or veterinary use.
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Description

1-Linoleoyl-3-palmitoyl-rac-glycerol-d5 is a deuterium-labeled triacylglycerol (TAG) with five deuterium atoms incorporated into its structure. This compound features linoleic acid (C18:2, ω-6) at the sn-1 position and palmitic acid (C16:0) at the sn-3 position of the glycerol backbone. The deuterium labeling (denoted by "-d5") makes it a stable isotope tracer, enabling precise tracking in lipid metabolism studies, pharmacokinetic analyses, and enzymatic interaction research .

  • Lipidomics: Serving as an internal standard for mass spectrometry .
  • Metabolic studies: Tracing lipid turnover and absorption pathways .
  • Drug delivery: Enhancing bioavailability of hydrophobic compounds through formulation optimization .

Properties

Molecular Formula

 C₃₇H₆₃D₅O₅

Molecular Weight

 597.96

Synonyms

 (9Z,12Z)-9,12-Octadecadienoic Acid 2-Hydroxy-3-[(1-oxohexadecyl)oxy]propyl Ester-d5;  3-Palmito-1-linolein-d5

Origin of Product

 United States

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Functional Comparison

Compound Molecular Formula Molecular Weight (g/mol) Key Features Applications
1-Linoleoyl-3-palmitoyl-rac-glycerol-d5 C₃₉H₆₅D₅O₅* ~862.41† Deuterated, linoleic/palmitic acids Lipidomics, metabolic tracing
1-Palmitoyl-2-linoleoyl-rac-glycerol-d5 C₃₇H₅₉D₅O₆ 629.89 Deuterated, positional isomer Plant lipid research
1,2-Distearoyl-3-palmitoyl-rac-glycerol-d5 C₅₃H₉₅D₅O₆ 878.38 High saturation, stable isotope Pharmacokinetics
PLAG C₃₇H₆₈O₆ 632.93 Acetylated, bioactive Hematopoiesis, anti-cancer

*Inferred from analogous compounds (e.g., ).
†Calculated from (C₅₅H₉₅D₅O₆, MW 862.41).

Table 2: Research Findings

Compound Study Type Key Findings Reference
PLAG In vitro/in vivo Accelerates EGFR degradation, reduces MMP-9 expression in breast cancer cells .
PLAG Murine model Stimulates hematopoiesis post-bone marrow transplantation (CFU assay SI: 1.54) .
1-Palmitoyl-2-linoleoyl-rac-glycerol-d5 Lipidomics Validated as internal standard for GC/MS in plant lipid analysis .
1,2-Distearoyl-3-palmitoyl-rac-glycerol-d5 PET imaging Correlates with CMRO₂ in ischemic brain studies, reflecting neural viability .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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